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Compound of Interest

Compound Name: Mandelic Acid-13C8

Cat. No.: B15557791 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Mandelic Acid-13C8, a stable isotope-labeled compound. While

Mandelic Acid-13C8 shares the same chemical properties as its unlabeled counterpart, it is

crucial to adhere to strict safety protocols to mitigate any potential risks. The primary hazards

associated with Mandelic Acid are serious eye damage, skin irritation, and potential respiratory

irritation.[1] It is also a combustible solid that can form explosive dust-air mixtures.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive personal protective equipment strategy is critical when handling Mandelic
Acid-13C8. The following table summarizes the recommended PPE for various operations.
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Body Part Required PPE
Standard/Specificat
ion

Notes

Eyes/Face

Safety glasses with

side-shields or

chemical safety

goggles. A face shield

is recommended if

there is a risk of

splashing.

OSHA 29 CFR

1910.133 or European

Standard EN166[2][3]

[4]

Prescription glasses

are not a substitute for

safety eyewear.[5] In

case of eye contact,

rinse cautiously with

water for several

minutes.[1][2][6]

Hands

Chemically resistant

gloves (e.g., nitrile or

butyl rubber).

BS EN ISO 374[6]

Gloves must be

inspected before use

and disposed of

properly after handling

the chemical.[4][7]

Body

Laboratory coat, long-

sleeved clothing, or

overalls.

EN ISO

20345:2022[6]

Protective clothing

should be worn to

prevent skin

exposure.[1][8]

Respiratory

Generally not required

with adequate

ventilation. If dust is

generated, use a

NIOSH/MSHA-

approved respirator

(e.g., N95 dust mask).

OSHA 29 CFR

1910.134 or European

Standard EN 149[3]

Use in a well-

ventilated area to

avoid inhaling dust.[1]

[7]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational workflow is essential to minimize exposure and ensure a safe

working environment.

Preparation: Before handling Mandelic Acid-13C8, ensure that the designated workspace is

clean and uncluttered. Verify that a safety shower and eyewash station are readily
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accessible.[2]

Donning PPE: Put on all required personal protective equipment as outlined in the table

above, ensuring a proper fit.

Handling the Compound:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the powder form to minimize dust generation.[1][7]

Avoid all personal contact with the substance, including inhalation and contact with skin

and eyes.[1][8]

Use appropriate tools (spatulas, weighing paper) to handle the solid.

Keep the container tightly closed when not in use.[1][2][7]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6][7]

Clean the work surface and any equipment used.

Properly remove and dispose of contaminated PPE.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[2][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[1][2][3]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3][6]

Disposal Plan: Responsible Waste Management
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Proper disposal of Mandelic Acid-13C8 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect waste Mandelic Acid-13C8 and any contaminated materials (e.g., gloves,

weighing paper) in a designated, clearly labeled, and sealed container.

Do not mix with other waste materials.[7]

Disposal Method:

All waste must be handled in accordance with local, state, and federal regulations.[8]

A recommended method for disposal is to dissolve the material in a combustible solvent

and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Consult with your institution's environmental health and safety (EHS) department for

specific disposal guidelines.

Container Disposal:

Empty containers should be handled as if they contain the product.[7]

Puncture containers to prevent reuse before disposing of them in an authorized landfill.[8]

Workflow for Safe Handling of Mandelic Acid-13C8

Safe Handling Workflow for Mandelic Acid-13C8
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Caption: Workflow for the safe handling of Mandelic Acid-13C8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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